Cas no 1241312-47-9 (Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)-)

• Product Name: Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)-
• CAS No: 1241312-47-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 5452331
• Update Time: 2025-05-21

Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)-

• Inchi： 1S/C13H14ClNO/c1-2-7-15-8-9-16-13(10-15)11-3-5-12(14)6-4-11/h1,3-6,13H,7-10H2
• InChI Key： HMZUHSUVKVCOHG-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCOC(C2=CC=C(Cl)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)-

Comprehensive Analysis of Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- (CAS No. 1241312-47-9)

The compound Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- (CAS No. 1241312-47-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique morpholine core and functional groups, this compound exhibits properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its structural similarity to other heterocyclic compounds used in drug discovery.

One of the key features of Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- is its chlorophenyl and propynyl substituents, which contribute to its reactivity and binding affinity. These moieties are often explored in the context of enzyme inhibition and receptor modulation, making the compound a candidate for further study in therapeutic development. Recent trends in AI-driven drug discovery have highlighted the importance of such small molecules in accelerating the identification of novel drug candidates.

In the agrochemical sector, Morpholine derivatives like this one are investigated for their potential as pesticide intermediates. The 4-chlorophenyl group, in particular, is known for its efficacy in pest control formulations. With growing concerns about sustainable agriculture and eco-friendly chemicals, researchers are examining how this compound can be optimized to reduce environmental impact while maintaining effectiveness.

The synthesis of Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- involves multi-step organic reactions, often starting from morpholine and 4-chlorobenzaldehyde. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods align with the broader industry shift toward green chemistry and process optimization, which are frequently searched topics in academic and industrial circles.

From a structural-activity relationship (SAR) perspective, the compound's propynyl group offers opportunities for further functionalization, enabling the creation of diverse analogs. This flexibility is crucial in medicinal chemistry, where slight modifications can significantly alter biological activity. Computational tools like molecular docking and QSAR modeling are often used to predict the compound's interactions with biological targets, a topic of high interest in cheminformatics communities.

Safety and handling of Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with the increasing focus on lab safety and risk assessment in research environments, which are frequently discussed in scientific forums.

In summary, Morpholine, 2-(4-chlorophenyl)-4-(2-propyn-1-yl)- (CAS No. 1241312-47-9) represents a versatile compound with promising applications in both pharmaceuticals and agrochemicals. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to play a role in addressing some of the most pressing challenges in modern chemistry and biology.